Cas no 1806769-08-3 (3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product name: 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806769-08-3
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4842175

3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H5F6NO3/c1-18-6-4(3-17)2-5(19-9(13,14)15)16-7(6)8(10,11)12/h2-3H,1H3
• InChI Key： IZELTRNSFDNPFI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=C(N=1)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

Research Brief on 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806769-08-3)

In recent years, the compound 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806769-08-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its trifluoromethyl and trifluoromethoxy substituents, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. The unique electronic and steric properties imparted by its fluorine-containing functional groups make it a valuable scaffold for drug discovery and material science applications.

Recent studies have focused on the synthetic utility of 1806769-08-3 in the construction of pyridine-based ligands for medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of kinase inhibitors targeting inflammatory pathways. The researchers utilized this aldehyde as a building block for Schiff base formation, yielding compounds with nanomolar potency against JAK3 kinases. The presence of the trifluoromethoxy group was found to significantly enhance metabolic stability compared to non-fluorinated analogs, addressing a common challenge in drug development.

In agrochemical research, 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde has emerged as a precursor for next-generation pesticides. A collaborative study between academic and industrial researchers (2024, Pest Management Science) reported its conversion into novel neonicotinoid analogs with improved selectivity for pest versus beneficial insect receptors. The electron-withdrawing effects of the trifluoromethyl group were crucial for maintaining insecticidal activity while reducing mammalian toxicity, representing an important advancement in environmentally conscious pesticide design.

The compound's role in materials science has also been explored, particularly in the development of organic semiconductors. Research published in Advanced Materials (2023) detailed its incorporation into π-conjugated systems, where the electron-deficient pyridine core and fluorine substituents facilitated n-type charge transport. These materials demonstrated exceptional air stability and electron mobility, making them promising candidates for organic field-effect transistors and photovoltaic applications.

From a synthetic chemistry perspective, recent methodological advances have improved access to 1806769-08-3. A 2024 Organic Process Research & Development article described a scalable continuous-flow synthesis that addresses previous challenges with the traditional batch preparation, particularly regarding safety and yield. The new protocol employs microreactor technology to handle the exothermic halogenation steps more efficiently, achieving an overall yield of 78% with >99% purity.

Looking forward, the unique properties of 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxaldehyde position it as a versatile intermediate for multiple applications. Current research directions include its exploration in PROTAC (proteolysis targeting chimera) development, where its ability to form stable interactions with target proteins could prove valuable. Additionally, its potential in radiopharmaceuticals is being investigated, leveraging the fluorine atoms for ¹⁸F labeling in PET imaging probes. As synthetic methodologies continue to evolve and biological evaluations progress, this compound is expected to play an increasingly important role in chemical biology and pharmaceutical innovation.